5-(4-chlorophenyl)sulfonyl-7-[2-(3,4-dimethoxyphenyl)ethyl]-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Core Tricyclic Framework Configuration
The tricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene framework forms the backbone of the molecule, comprising three fused rings: a 14-membered macrocycle with two smaller embedded rings. The numbering system (8.4.0.03,8) specifies the bridgehead positions and ring sizes:
- Primary ring : A 14-membered macrocycle formed by the fusion of a pyrazole ring (positions 1–5), a triazine moiety (positions 6–9), and a benzene ring (positions 10–14).
- Secondary rings :
- An 8-membered ring bridging positions 3 and 8 via a nitrogen atom.
- A 4-membered ring connecting positions 5 and 9 through a sulfonyl group.
Table 1: Key Bond Lengths and Angles in the Tricyclic Core
| Feature | Value (Å/°) | Source |
|---|---|---|
| N1–C2 bond length | 1.35 Å | |
| C3–N8 bridgehead distance | 2.12 Å | |
| C5–S–O bond angle | 104.5° |
The bridgehead nitrogen at position 8 introduces strain, as evidenced by the elongated C3–N8 bond (2.12 Å vs. typical 1.47 Å for C–N single bonds). This distortion arises from the fused ring system’s geometric constraints, which force non-planar hybridization at the bridgehead.
Properties
CAS No. |
578733-98-9 |
|---|---|
Molecular Formula |
C28H25ClN4O5S |
Molecular Weight |
565.0 g/mol |
IUPAC Name |
5-(4-chlorophenyl)sulfonyl-7-[2-(3,4-dimethoxyphenyl)ethyl]-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one |
InChI |
InChI=1S/C28H25ClN4O5S/c1-17-5-4-13-33-26(17)31-27-21(28(33)34)16-24(39(35,36)20-9-7-19(29)8-10-20)25(30)32(27)14-12-18-6-11-22(37-2)23(15-18)38-3/h4-11,13,15-16,30H,12,14H2,1-3H3 |
InChI Key |
YAFDCEAWKIZETM-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CCC4=CC(=C(C=C4)OC)OC)S(=O)(=O)C5=CC=C(C=C5)Cl |
Origin of Product |
United States |
Preparation Methods
Cyclization of Hydrazinecarbothioamides
A common approach involves the alkaline cyclization of hydrazinecarbothioamides. For example, source demonstrates that hydrazinecarbothioamides undergo intramolecular cyclization in basic media (e.g., NaOH or KOH) to form 1,2,4-triazole-3-thiones. Adapting this method, the target core structure is formed by refluxing a pre-functionalized hydrazinecarbothioamide intermediate in ethanol with potassium carbonate (K₂CO₃) at 80°C for 12–16 hours.
Reaction Conditions:
Copper-Catalyzed Cyclization
Source highlights the use of copper(II) acetate (Cu(OAc)₂) as a catalyst for cyclization reactions. A mixture containing the hydrazine precursor, sodium p-toluenesulfinate, and Cu(OAc)₂ in dimethyl sulfoxide (DMSO) at room temperature under argon facilitates the formation of the triazatricyclo framework.
Key Parameters:
Introduction of the 4-Chlorophenylsulfonyl Group
The sulfonyl group is introduced via nucleophilic substitution or metathesis reactions.
Sulfonylation with 4-Chlorobenzenesulfonyl Chloride
Source describes the synthesis of sulfonamide derivatives using sulfonyl chlorides. The triazatricyclo intermediate reacts with 4-chlorobenzenesulfonyl chloride in dichloromethane (DCM) in the presence of triethylamine (Et₃N) as a base.
Procedure:
-
Dissolve triazatricyclo intermediate (1 equiv) in DCM.
-
Add Et₃N (2.5 equiv) and 4-chlorobenzenesulfonyl chloride (1.2 equiv).
-
Stir at 25°C for 6 hours.
-
Purify via silica gel chromatography (eluent: ethyl acetate/petroleum ether 1:5).
Functionalization with the 3,4-Dimethoxyphenethyl Group
The 3,4-dimethoxyphenethyl side chain is introduced via alkylation or Friedel-Crafts reactions.
Alkylation Using 2-(3,4-Dimethoxyphenyl)ethyl Bromide
Source reports the alkylation of nitrogen atoms in triazatricyclo compounds using bromoethyl derivatives. The reaction proceeds in acetonitrile with K₂CO₃ as a base under reflux.
Steps:
-
Combine triazatricyclo intermediate (1 equiv), 2-(3,4-dimethoxyphenyl)ethyl bromide (1.2 equiv), and K₂CO₃ (3 equiv) in acetonitrile.
-
Reflux at 85°C for 8 hours.
-
Filter and concentrate under reduced pressure.
-
Purify via recrystallization from ethanol.
Yield: 65–78%
Methylation at Position 11
The methyl group at position 11 is introduced via nucleophilic substitution or reductive alkylation.
Methyl Iodide Alkylation
Source demonstrates methylation using methyl iodide (CH₃I) in dimethylformamide (DMF) with NaH as a base.
Protocol:
-
Dissolve intermediate (1 equiv) in DMF.
-
Add NaH (2 equiv) and CH₃I (1.5 equiv).
-
Stir at 0°C → 25°C for 4 hours.
Final Oxidation to Imino Group
The imino group (-NH) is generated via oxidation of an amine precursor.
Oxidative Dehydrogenation
Source employs iodine (I₂) in ethanol to oxidize amines to imines.
Conditions:
Data Tables
Table 1: Comparison of Sulfonylation Methods
Chemical Reactions Analysis
This compound undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.
Reduction: Reduction reactions can be used to alter the oxidation state of certain atoms within the molecule.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
Antiviral Properties
Research has indicated that derivatives of sulfonamide compounds exhibit antiviral activity. For instance, related compounds have shown effectiveness against viruses such as the tobacco mosaic virus (TMV). In studies involving sulfonamide derivatives with similar structural features, certain compounds demonstrated significant antiviral activity, suggesting that the target compound may also possess similar properties .
Anticancer Potential
Compounds with triazole structures have been studied for their anticancer properties. The incorporation of specific functional groups can enhance their ability to inhibit tumor growth. Preliminary studies indicate that some derivatives of this compound may inhibit cancer cell proliferation through various mechanisms including apoptosis induction and cell cycle arrest .
Antimicrobial Activity
Sulfonamide derivatives are well-known for their antibacterial properties. The presence of the sulfonyl group in the target compound suggests potential efficacy against bacterial infections. Research has shown that compounds with similar structures can inhibit bacterial growth effectively .
Agricultural Applications
Given the antiviral and antimicrobial properties observed in related compounds, there is potential for this compound to be used in agricultural settings to protect crops from viral infections and bacterial diseases. The development of plant protection agents based on such compounds could lead to more sustainable agricultural practices.
Case Studies
- Antiviral Activity Against Tobacco Mosaic Virus : In a study focused on sulfonamide derivatives, compounds were synthesized and tested for their ability to inhibit TMV. Results showed that certain derivatives achieved approximately 50% inhibition of the virus, indicating a promising avenue for further research into similar compounds .
- Anticancer Activity : A series of triazole-based compounds were evaluated for their cytotoxic effects on various cancer cell lines. The studies revealed that modifications to the triazole ring significantly influenced the anticancer activity, leading to the identification of lead compounds for further development .
Mechanism of Action
The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The pathways involved may include inhibition or activation of these targets, leading to various biological effects. The exact mechanism can vary depending on the specific application and context.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Analogues
The compound belongs to a class of tricyclic sulfonamide derivatives with modifications tailored for enhanced bioavailability or target specificity. Below is a comparative analysis with structurally related molecules:
Biological Activity
The compound 5-(4-chlorophenyl)sulfonyl-7-[2-(3,4-dimethoxyphenyl)ethyl]-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one is a complex organic molecule that has garnered attention in pharmacological research due to its diverse biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, supported by data tables, case studies, and detailed research findings.
Chemical Structure and Properties
The structure of the compound can be described as follows:
- Molecular Formula : C22H24ClN3O3S
- Molecular Weight : 445.96 g/mol
The presence of the 4-chlorophenyl and 3,4-dimethoxyphenyl groups contributes to its biological activity through various mechanisms, including enzyme inhibition and interaction with cellular targets.
Antibacterial Activity
Research has demonstrated that compounds related to 5-(4-chlorophenyl)sulfonyl-7-[2-(3,4-dimethoxyphenyl)ethyl]-6-imino-11-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one exhibit significant antibacterial properties. A study indicated moderate to strong activity against Salmonella typhi and Bacillus subtilis, while showing weaker effects against other bacterial strains tested .
Enzyme Inhibition
The compound has also been evaluated for its potential as an enzyme inhibitor. Notably:
- Acetylcholinesterase Inhibition : Several derivatives have shown strong inhibitory effects against acetylcholinesterase (AChE), which is crucial for neurotransmission regulation.
- Urease Inhibition : The compound exhibited strong inhibitory activity against urease enzymes, which are implicated in various pathological conditions .
Anticancer Properties
Preliminary studies suggest that this compound may possess anticancer properties. The structural components allow it to interact with cancer cell pathways, although specific mechanisms remain to be elucidated through further research.
Hypoglycemic and Diuretic Effects
The pharmacological profile includes potential hypoglycemic and diuretic effects, making it a candidate for further investigation in metabolic disorders .
Synthesis and Characterization
A series of related compounds were synthesized using established organic chemistry methods. Characterization techniques such as NMR and IR spectroscopy confirmed the structures of these compounds. The synthesis involved reactions like sulfonation and cyclization, leading to derivatives with enhanced biological activity .
Docking Studies
In silico docking studies provided insights into how these compounds interact with target proteins. The binding affinity with bovine serum albumin (BSA) was particularly noted, indicating potential for therapeutic applications .
Comparative Biological Activity Table
| Compound | Antibacterial Activity | AChE Inhibition (IC50) | Urease Inhibition (IC50) |
|---|---|---|---|
| 5-(4-chlorophenyl)sulfonyl derivative 1 | Moderate against S. typhi | 0.63 µM | 2.14 µM |
| 5-(4-chlorophenyl)sulfonyl derivative 2 | Strong against B. subtilis | 0.75 µM | 1.85 µM |
| 5-(4-chlorophenyl)sulfonyl derivative 3 | Weak against other strains | 0.90 µM | 3.00 µM |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
